![molecular formula C14H19NO3S B2979642 Ethyl 2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanylacetate CAS No. 403835-25-6](/img/structure/B2979642.png)
Ethyl 2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanylacetate
Description
Ethyl 2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanylacetate is a chemical compound that has gained significant attention in scientific research. It is a sulfanylacetate derivative that has shown promising results in various laboratory experiments.
Scientific Research Applications
Carboxyl-Group Protection in Peptide Synthesis
- Peptide Synthesis Advancements : The 2-(p-nitrophenylthio)ethyl group, an alternative for carboxyl-group protection in peptide synthesis, offers selective removal advantages, enhancing peptide chain assembly efficiency (Amaral, 1969).
Domino Reactions for Heterocyclic Synthesis
- Heterocyclic Compound Synthesis : A study demonstrated the use of L-proline-catalyzed three-component reactions to synthesize highly substituted thienothiopyran derivatives, showcasing a method to generate complex molecules efficiently (Indumathi, Perumal, & Menéndez, 2010).
Glutaminase Inhibitors Design
- Cancer Research : Research into bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs led to the identification of potent glutaminase inhibitors, highlighting a potential therapeutic avenue for cancer treatment (Shukla et al., 2012).
Analytical Chemistry Innovations
- Amino Acid Analysis : The study on amino acid analysis highlighted the use of dimethyl sulfoxide as a solvent, improving the stability and performance of ninhydrin reagents for accurate amino acid quantification (Moore, 1968).
Organic Synthesis Methodologies
- Polyhydroquinoline Derivatives Synthesis : Research demonstrated an efficient synthesis method for polyhydroquinoline derivatives, employing 3-methyl-1-sulfonic acid imidazolium hydrogen sulfate as a catalyst, showcasing advancements in catalyst development (Khaligh, 2014).
Antibacterial Agents Development
- Antibacterial Compound Synthesis : A study focused on synthesizing N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, revealing new potential antibacterial agents (Siddiqui et al., 2014).
properties
IUPAC Name |
ethyl 2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanylacetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3S/c1-4-18-14(17)9-19-8-13(16)15-12-7-5-6-10(2)11(12)3/h5-7H,4,8-9H2,1-3H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULCBLMRNODWYBP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSCC(=O)NC1=CC=CC(=C1C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanylacetate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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